Cas no 49659-69-0 (5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)-)

5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)- structure
49659-69-0 structure
Product name:5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)-
CAS No:49659-69-0
MF:C18H13NO2
MW:275.301324605942
CID:334999
PubChem ID:1551752

5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)-
    • (4Z)-4-benzylidene-2-[(E)-2-phenylethenyl]-1,3-oxazol-5-one
    • 2-Styryl-4-benzyliden-2-oxazolin-5-on
    • 4-(Z)-benzylidene-2-trans-styryl-4H-oxazol-5-one
    • 4-benzylidene-2-styryloxazolin-5-one
    • AC1LT5SF
    • NSC201795
    • NSC367607
    • 49659-69-0
    • NSC-201795
    • NSC-367607
    • SCHEMBL22645306
    • DTXSID70364368
    • Inchi: InChI=1S/C18H13NO2/c20-18-16(13-15-9-5-2-6-10-15)19-17(21-18)12-11-14-7-3-1-4-8-14/h1-13H/b12-11+,16-13-
    • InChI Key: RLOWORWEDZZSDF-SSLWBDRLSA-N
    • SMILES: C1C=CC(C=CC2OC(=O)/C(=C/C3C=CC=CC=3)/N=2)=CC=1 |t:4|

Computed Properties

  • Exact Mass: 275.094628657g/mol
  • Monoisotopic Mass: 275.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 38.7Ų

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